Cas no 2228465-51-6 (3-(2-bromopropyl)-1-methyl-1H-pyrazole)

• Product Name: 3-(2-bromopropyl)-1-methyl-1H-pyrazole
• CAS No: 2228465-51-6
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• CID: 5854245
• PubChem ID: 165657439
• Update Time: 2025-10-29

3-(2-bromopropyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopropyl)-1-methyl-1H-pyrazole
• 2228465-51-6
• EN300-1937802

• Inchi： 1S/C7H11BrN2/c1-6(8)5-7-3-4-10(2)9-7/h3-4,6H,5H2,1-2H3
• InChI Key： SRPZDAMLPGUPGQ-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CN(C)N=1

Computed Properties

• Exact Mass: 202.01056g/mol
• Monoisotopic Mass: 202.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(2-bromopropyl)-1-methyl-1H-pyrazole

Introduction to 3-(2-bromopropyl)-1-methyl-1H-pyrazole (CAS No. 2228465-51-6)

3-(2-bromopropyl)-1-methyl-1H-pyrazole (CAS No. 2228465-51-6) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, featuring a pyrazole core substituted with a brominated propyl group and a methyl group, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The pyrazole scaffold is well-known for its versatility in medicinal chemistry, serving as a key structural motif in numerous bioactive molecules. The presence of the bromine atom at the 2-position of the propyl chain introduces reactivity that makes this compound a valuable intermediate in synthetic chemistry.

The compound's molecular structure, comprising a six-membered aromatic ring with two nitrogen atoms, contributes to its stability and reactivity. The bromine substituent enhances electrophilic substitution reactions, making it a useful building block for further derivatization. In recent years, the exploration of pyrazole derivatives has expanded significantly, particularly in the development of novel therapeutic agents. The specific substitution pattern of 3-(2-bromopropyl)-1-methyl-1H-pyrazole allows for diverse chemical modifications, enabling researchers to tailor its properties for specific biological targets.

Recent studies have highlighted the importance of 3-(2-bromopropyl)-1-methyl-1H-pyrazole in the synthesis of pharmacologically active compounds. Its incorporation into drug-like molecules has shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound's ability to serve as a precursor for more complex structures underscores its significance in medicinal chemistry. For instance, researchers have utilized this intermediate to develop novel inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors exhibit promising preclinical activity, demonstrating the potential of 3-(2-bromopropyl)-1-methyl-1H-pyrazole as a lead compound.

The bromine atom in 3-(2-bromopropyl)-1-methyl-1H-pyrazole also facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems. These reactions are widely employed in the synthesis of complex pharmaceuticals due to their high efficiency and selectivity. The compound's compatibility with these transformations makes it an attractive choice for medicinal chemists seeking to develop novel drug candidates with improved pharmacokinetic profiles.

In addition to its synthetic utility, 3-(2-bromopropyl)-1-methyl-1H-pyrazole has been investigated for its biological activity. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human diseases. For example, modifications at the propyl chain or the pyrazole ring have been explored to enhance binding affinity and selectivity. Such structural optimizations are critical in drug development, as they can significantly improve therapeutic efficacy while minimizing side effects.

The growing interest in 3-(2-bromopropyl)-1-methyl-1H-pyrazole is also reflected in its increasing demand within the pharmaceutical industry. As more research groups explore its potential, the demand for high-quality sources of this compound continues to rise. Suppliers specializing in fine chemicals have responded by improving production methods and ensuring consistent purity standards, thereby supporting ongoing research efforts.

The synthesis of 3-(2-bromopropyl)-1-methyl-1H-pyrazole typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include bromination of propyl chains followed by nucleophilic substitution or condensation reactions with appropriate reagents to form the pyrazole ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields.

The safety profile of 3-(2-bromopropyl)-1-methyl-1H-pyrazole is another important consideration in its application. While not classified as hazardous under standard conditions, appropriate handling procedures should be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through the use of personal protective equipment.

Future research directions for 3-(2-bromopropyl)-1-methyl-1H-pyrazole may focus on expanding its utility in drug discovery through combinatorial chemistry and high-throughput screening approaches. By systematically exploring various derivatives, researchers aim to identify new bioactive molecules with enhanced therapeutic potential. The compound's versatility as an intermediate makes it a valuable asset in these explorations.

In conclusion,3-(2-bromopropyl)-1-methyl-1H-pyrazole (CAS No. 2228465-51-6) represents a significant advancement in pharmaceutical chemistry due to its structural features and functional properties. Its role as a key intermediate in synthetic chemistry and its potential applications in drug development underscore its importance. As research continues to uncover new uses for this compound,3-(2-bromopropyl)-1-methyl-1H-pyrazole is poised to remain a cornerstone of medicinal chemistry innovation.